Cas no 1505936-82-2 (1-{2-bromo-1-(3-methylbutan-2-yl)oxyethyl}-2-fluorobenzene)

• Product Name: 1-{2-bromo-1-(3-methylbutan-2-yl)oxyethyl}-2-fluorobenzene
• CAS No: 1505936-82-2
• MF: C₁₃H₁₈BrFO
• MW: 289.18382692337
• CID: 6513118
• PubChem ID: 80391970
• Update Time: 2025-09-23

1-{2-bromo-1-(3-methylbutan-2-yl)oxyethyl}-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-{2-bromo-1-(3-methylbutan-2-yl)oxyethyl}-2-fluorobenzene
• AKOS018955047
• 1505936-82-2
• EN300-1132688
• 1-{2-bromo-1-[(3-methylbutan-2-yl)oxy]ethyl}-2-fluorobenzene

• Inchi： 1S/C13H18BrFO/c1-9(2)10(3)16-13(8-14)11-6-4-5-7-12(11)15/h4-7,9-10,13H,8H2,1-3H3
• InChI Key： OTNSFEAQXHPBMM-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=CC=1F)OC(C)C(C)C

Computed Properties

• Exact Mass: 288.05251g/mol
• Monoisotopic Mass: 288.05251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers